Cas no 108214-32-0 (Eicosanoic acid,[(3bS,5aS,7R,8S,10aR,10bS)-3b,4,5,6,7,8,9,10,10a,10b-decahydro-7-hydroxy-10b-methyl-5a,8-methano-5aH-cyclohepta[5,6]naphtho[2,1-b]furan-7-yl]methylester (9CI))

Eicosanoic acid,[(3bS,5aS,7R,8S,10aR,10bS)-3b,4,5,6,7,8,9,10,10a,10b-decahydro-7-hydroxy-10b-methyl-5a,8-methano-5aH-cyclohepta[5,6]naphtho[2,1-b]furan-7-yl]methylester (9CI) structure

108214-32-0 structure

Product name:Eicosanoic acid,[(3bS,5aS,7R,8S,10aR,10bS)-3b,4,5,6,7,8,9,10,10a,10b-decahydro-7-hydroxy-10b-methyl-5a,8-methano-5aH-cyclohepta[5,6]naphtho[2,1-b]furan-7-yl]methylester (9CI)

CAS No:108214-32-0

MF:C₄₀H₆₄O₄

MW:608.93400

CID:127860

PubChem ID:98053269

Eicosanoic acid,[(3bS,5aS,7R,8S,10aR,10bS)-3b,4,5,6,7,8,9,10,10a,10b-decahydro-7-hydroxy-10b-methyl-5a,8-methano-5aH-cyclohepta[5,6]naphtho[2,1-b]furan-7-yl]methylester (9CI) Chemical and Physical Properties

Names and Identifiers

- Eicosanoic acid,[(3bS,5aS,7R,8S,10aR,10bS)-3b,4,5,6,7,8,9,10,10a,10b-decahydro-7-hydroxy-10b-methyl-5a,8-methano-5aH-cyclohepta[5,6]naphtho[2,1-b]furan-7-yl]methylester (9CI)
- KAHWEOL EICOSANATE
- ((3bR,5aS,7S,8S,10aS,10bR)-7-hydroxy-10b-methyl-3b,4,5,6,7,8,9,10,10a,10b-decahydro-5a,8-methanocyclohepta[5,6]naphtho[2,1-b]furan-7-yl)methyl icosanoate
- J-002075
- 108214-32-0
- J002075
- [(1S,4R,12R,13S,16S,17S)-17-hydroxy-12-methyl-8-oxapentacyclo[14.2.1.01,13.04,12.05,9]nonadeca-5(9),6,10-trien-17-yl]methyl icosanoate
- J 002075
- Inchi： InChI=1S/C40H64O4/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-37(41)44-31-40(42)30-39-27-23-34-33-25-28-43-35(33)24-26-38(34,2)36(39)22-21-32(40)29-39/h24-26,28,32,34,36,42H,3-23,27,29-31H2,1-2H3/t32-,34+,36-,38+,39+,40-/m1/s1
- InChI Key： BPMBWEOACWITBW-TWNHLSQWSA-N
- SMILES： CCCCCCCCCCCCCCCCCCCC(OC[C@]1([C@@H]2CC[C@@H]3[C@@]4(C)C=CC5=C(C=CO5)[C@@H]4CC[C@]3(C2)C1)O)=O

Computed Properties

Exact Mass: 608.48000
Monoisotopic Mass: 608.48046052g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 44
Rotatable Bond Count: 21
Complexity: 915
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 6
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 13.5
Topological Polar Surface Area: 59.7Å²

Experimental Properties

PSA: 59.67000
LogP: 11.31250

Eicosanoic acid,[(3bS,5aS,7R,8S,10aR,10bS)-3b,4,5,6,7,8,9,10,10a,10b-decahydro-7-hydroxy-10b-methyl-5a,8-methano-5aH-cyclohepta[5,6]naphtho[2,1-b]furan-7-yl]methylester (9CI) Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
LKT Labs	K0034-10 mg	Kahweol Eicosanate	108214-32-0	≥98%	10mg	$284.50	2023-07-11
LKT Labs	K0034-25 mg	Kahweol Eicosanate	108214-32-0	≥98%	25mg	$469.70	2023-07-11
SHENG KE LU SI SHENG WU JI SHU	sc-394410-10 mg	Kahweol eicosanate,	108214-32-0		10mg	￥1,933.00	2023-07-10
SHENG KE LU SI SHENG WU JI SHU	sc-394410-10mg	Kahweol eicosanate,	108214-32-0		10mg	￥1933.00	2023-09-05
LKT Labs	K0034-25mg	Kahweol Eicosanate	108214-32-0	≥98%	25mg	$493.20	2024-05-21
LKT Labs	K0034-10mg	Kahweol Eicosanate	108214-32-0	≥98%	10mg	$298.70	2024-05-21
LKT Labs	K0034-100 mg	Kahweol Eicosanate	108214-32-0	≥98%	100MG	$1,190.00	2023-07-11
LKT Labs	K0034-100mg	Kahweol Eicosanate	108214-32-0	≥98%	100mg	$1249.50	2024-05-21